BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
Carbomer 934

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: YM 934

Cat. No.: B154355

Disclaimer: Initial searches for a compound designated "YM-934" did not yield information on a
specific active pharmaceutical ingredient. The data presented in this guide pertains to
Carbomer 934 (also known by the trade name Carbopol® 934), a widely used pharmaceutical
excipient. It is possible that the query for "YM-934" was intended to refer to this substance.

This technical guide provides an in-depth overview of the solubility and stability of Carbomer
934, targeting researchers, scientists, and professionals in drug development.

Core Properties of Carbomer 934

Carbomer 934 is a high molecular weight polymer of acrylic acid that is cross-linked with allyl
ethers of sucrose.[1] It is a synthetic polymer used extensively in the pharmaceutical and
cosmetic industries as a thickening, suspending, and emulsifying agent.[2][3][4] In its raw form,
it is a white, fluffy, and hygroscopic powder.[1]

Physicochemical Data

The following table summarizes the key quantitative specifications for Carbomer 934.
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Property Specification

Carboxylic Acid (-COOH) Content 56.0% - 68.0% (on dried basis)[1]

Viscosity (0.5% neutralized aqueous dispersion
30,500 - 39,400 mPa-s[1]

at 25°C)

Molecular Weight Variable, high molecular weight polymer[1]
Primary Particle Size ~0.2 pm in diameter

Flocculated Powder Particle Size 2-7 um in diameter

Solubility Profile

Carbomer 934 does not dissolve in the traditional sense but rather swells significantly in water
and other polar solvents to form a gel or dispersion.[1][5] This swelling is a result of its three-
dimensionally cross-linked microgel structure.[5] The polymer is soluble in water, glycerol, and,
after neutralization, in ethanol (95%).[6][7] Neutralization of the acidic carboxylic acid groups
with a suitable base (e.g., sodium hydroxide, triethanolamine) is crucial for the formation of a
highly viscous gel.[1][7]

Stability Profile

Carbomer 934 exhibits good stability, making it a versatile excipient in various formulations. It is
stable at room temperature when stored in closed containers.[2] Formulations made with
Carbomer 934 can maintain their integrity across a range of temperatures and storage
conditions.[2]

Experimental Protocols

Detailed experimental protocols for a specific drug "YM-934" are not available. However,
standard methodologies for characterizing Carbomer 934 are described below.

Viscosity Measurement

The viscosity of Carbomer 934 is a critical quality attribute. A typical protocol involves:
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e Preparation of a 0.5% aqueous dispersion of Carbomer 934 by slowly sprinkling the polymer
onto the vortex of stirred purified water.

» Neutralization of the dispersion to a pH of approximately 7.5 with a suitable base, such as 1
M sodium hydroxide.[1]

o Measurement of the viscosity of the resulting gel using a rotational viscometer at a specified
temperature (e.g., 25°C) and shear rate.[1]

Carboxylic Acid Content Assay

The percentage of carboxylic acid groups is determined by titration:
o A weighed amount of Carbomer 934, previously dried under vacuum, is dispersed in water.
e The dispersion is titrated with a standardized solution of sodium hydroxide.

e The endpoint is determined potentiometrically, and the carboxylic acid content is calculated.

Identification via Infrared Spectroscopy

The identity of Carbomer 934 can be confirmed using infrared (IR) spectroscopy:
» A sample of the polymer is prepared for analysis (e.g., as a KBr pellet).
e The IR spectrum is recorded over a specific wavenumber range.

e The resulting spectrum is compared to a reference spectrum of Carbomer 934, which should
exhibit characteristic absorption bands at approximately 1710, 1454, 1414, 1245, 1172,
1115, and 801 cm~.[1]

Visualizations
Chemical Structure of Carbomer 934

The following diagram illustrates the basic chemical structure of Carbomer 934, highlighting its
cross-linked polyacrylic acid nature.
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Caption: Conceptual structure of Carbomer 934.

Quality Control Workflow for Carbomer 934

This diagram outlines a typical workflow for the quality control testing of Carbomer 934 raw
material.
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Caption: Quality control workflow for Carbomer 934.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b154355?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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